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Compound of Interest

Compound Name: ML351

CAS No.: 847163-28-4

Cat. No.: B1676651

Get Quote

For researchers, scientists, and drug development professionals working with ML351, a potent

and selective inhibitor of 15-Lipoxygenase-1 (15-LOX-1), ensuring safe handling and proper

disposal is paramount. This guide provides immediate, essential safety protocols, operational

plans, and disposal procedures to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
Given that ML351 is a potent small molecule inhibitor, stringent adherence to PPE protocols is

mandatory to prevent exposure. The following PPE should be worn at all times when handling

ML351 in solid or solution form:
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Scenario Required Personal Protective Equipment

Routine Handling (Solid)

Primary Protection: • Nitrile gloves (double-

gloving recommended) • Safety glasses with

side shields or chemical splash goggles •

Flame-resistant lab coat • Face mask or

respirator (if weighing or generating dust)

Routine Handling (Solution)

Primary Protection: • Nitrile gloves • Safety

glasses with side shields or chemical splash

goggles • Flame-resistant lab coat

Spill or Emergency

Primary Protection: • Chemical-resistant gloves

(e.g., thicker nitrile or butyl rubber) • Chemical

splash goggles and a face shield • Chemical-

resistant apron or coveralls • Appropriate

respiratory protection (consult your institution's

safety officer)

Operational Plan: Safe Handling and Storage
Engineering Controls:

Fume Hood: All weighing and initial dilutions of ML351 powder should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Work Practices:

Avoid Dust Generation: Handle solid ML351 carefully to avoid creating dust.

Solution Preparation: When preparing stock solutions, add the solvent to the solid slowly to

prevent splashing. ML351 is soluble in DMSO.[1][2][3]

Labeling: Clearly label all containers with the compound name, concentration, solvent, date,

and appropriate hazard warnings.
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Transport: When transporting ML351, use secondary containment to prevent spills.

Storage:

Store ML351 in a tightly sealed container in a cool, dry, and well-ventilated area.

It is classified as a combustible solid and should be stored away from heat, sparks, and open

flames.[4][5]

For long-term storage, it is recommended to store at -20°C.[2][6]

Protect from light.[5]

Quantitative Data Summary
Property Value Source

Molecular Weight 249.27 g/mol [1][2]

Formula C₁₅H₁₁N₃O [2]

Purity ≥98% [2][6]

IC₅₀ (15-LOX-1) 200 nM [1][2]

Solubility in DMSO 50 mg/mL (200.58 mM) [1]

Experimental Protocol: In Vitro 15-LOX-1 Inhibition
Assay
This protocol is a generalized procedure based on common methodologies for assessing 15-

LOX-1 inhibition.

Materials:

ML351

Human recombinant 15-LOX-1 enzyme

Arachidonic acid (substrate)
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Assay buffer (e.g., Tris-HCl or HEPES buffer, pH 7.4)

96-well UV-transparent microplate

Microplate reader capable of measuring absorbance at 234 nm

Procedure:

Prepare ML351 Stock Solution: Dissolve ML351 in DMSO to create a high-concentration

stock solution (e.g., 10 mM).

Prepare Working Solutions: Serially dilute the ML351 stock solution in assay buffer to

achieve a range of desired concentrations for testing.

Enzyme and Inhibitor Incubation: In a 96-well plate, add the 15-LOX-1 enzyme to each well,

followed by the addition of the ML351 working solutions or vehicle control (DMSO in assay

buffer). Incubate at room temperature for a specified time (e.g., 15 minutes) to allow for

inhibitor binding.

Initiate Reaction: Add the substrate, arachidonic acid, to each well to start the enzymatic

reaction.

Measure Absorbance: Immediately begin monitoring the increase in absorbance at 234 nm,

which corresponds to the formation of the conjugated diene product.

Data Analysis: Calculate the initial reaction rates for each concentration of ML351.

Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the

inhibitor concentration and fitting the data to a suitable dose-response curve.

Signaling Pathway and Experimental Workflow
The following diagram illustrates the inhibitory action of ML351 on the 12/15-lipoxygenase

signaling pathway.
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Inhibition of the 12/15-Lipoxygenase Pathway by ML351
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Caption: ML351 inhibits the 12/15-lipoxygenase enzyme, blocking the conversion of

arachidonic acid to pro-inflammatory mediators.

The following diagram outlines a typical experimental workflow for evaluating the efficacy of

ML351.
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Experimental Workflow for ML351 Efficacy Testing
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Caption: A generalized workflow for testing the biological activity of ML351, from solution

preparation to data analysis.

Disposal Plan
Proper disposal of ML351 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.
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Solid Waste:

Contaminated PPE and Labware: Dispose of all contaminated items (e.g., gloves, pipette

tips, empty vials) in a designated hazardous waste container.

Unused ML351: Unused or expired solid ML351 should be treated as chemical waste. Do

not dispose of it in the regular trash.

Liquid Waste:

Aqueous Solutions: Collect all aqueous waste containing ML351 in a clearly labeled

hazardous waste container.

Organic Solvent Solutions: Collect all waste containing ML351 dissolved in organic solvents

(e.g., DMSO) in a separate, compatible, and clearly labeled hazardous waste container.

General Disposal Procedure:

Segregate Waste: Keep solid and liquid waste streams separate. Do not mix incompatible

chemicals.

Label Containers: All waste containers must be clearly labeled with "Hazardous Waste," the

full chemical name(s) of the contents (including solvents), and the approximate

concentrations.

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from general lab traffic. Ensure containers are kept closed except when adding waste.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional and local regulations for chemical waste disposal.

Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety and disposal protocols and the manufacturer's Safety Data Sheet

(SDS) before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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